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Compound of Interest

Compound Name: Diphenyl-silane

Cat. No.: B7780646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diphenylsilane ((C₆H₅)₂SiH₂) is an organosilicon compound that serves as a versatile reagent

and intermediate in a multitude of chemical transformations.[1] Its unique reactivity, stemming

from the presence of silicon-hydrogen bonds influenced by two phenyl groups, makes it a

valuable tool in organic synthesis and materials science.[1] This guide provides a

comprehensive overview of the physical and chemical properties of diphenylsilane, detailed

experimental protocols, and a summary of its key applications.

Core Physical and Chemical Properties
Diphenylsilane is a colorless, odorless liquid under standard conditions.[1][2][3] It is stable

under a dry, inert atmosphere but is sensitive to moisture and air.[3][4] Key quantitative

properties are summarized in the tables below for easy reference.
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Property Value Source(s)

Molecular Formula C₁₂H₁₂Si [1][2][3][5][6][7]

Molecular Weight 184.31 g/mol [1][3][5][6][7][8]

Appearance Clear, colorless liquid [1][2][3]

Odor Odorless [2]

Melting Point < 20 °C [1][3]

Boiling Point 95-97 °C at 13 mmHg [3][8][9][10]

126-128 °C at 12 mmHg [1]

127 °C at 12 mmHg

Density 0.990 g/mL [2]

0.993 g/mL at 25 °C [3][8][9][10]

Refractive Index (n20/D) 1.579 [1][3][8][9][10]

Flash Point 98 °C (208.4 °F) - closed cup [2][10]

209 °F [3]

Vapor Density 6.36 [2]
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Property Description Source(s)

Stability

Stable under normal conditions

in sealed containers under a

dry, inert atmosphere.[2][4]

[2][4]

Reactivity

Decomposes in water.[3] Can

generate hydrogen when

exposed to alkalis and protic

materials in the presence of

metal salts.[4]

[3][4]

Conditions to Avoid

Exposure to moist air or water,

heat, open flames, and sparks.

[2][4]

[2][4]

Incompatible Materials

Strong oxidizing agents,

alkalis, metal salts, and

precious metals.[2][4]

[2][4]

Hazardous Decomposition

Products

Upon combustion, may

produce carbon monoxide,

carbon dioxide, and silicon

dioxide.[11]

[11]

Hazard Statements

Causes skin irritation. Causes

serious eye irritation. May

cause respiratory irritation.

[2][11][12]

Experimental Protocols
Detailed methodologies for the synthesis and purification of diphenylsilane are crucial for

obtaining high-purity material for research and development.

Synthesis of Diphenylsilane from
Diphenyldichlorosilane
A common laboratory-scale synthesis of diphenylsilane involves the reduction of

diphenyldichlorosilane.[13]
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Materials and Equipment:

Diphenyldichlorosilane (Ph₂SiCl₂)

Lithium aluminum hydride (LiAlH₄) or Calcium Hydride (CaH₂)[13]

Anhydrous diethyl ether or Diethylene glycol dimethyl ether[13]

Four-neck round-bottom flask

Mechanical stirrer

Reflux condenser

Dropping funnel

Nitrogen or Argon gas inlet

Heating mantle

Ice bath

Separatory funnel

Anhydrous sodium sulfate

Rotary evaporator

Distillation apparatus

Procedure:

A four-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser,

dropping funnel, and a nitrogen inlet is thoroughly dried and flushed with nitrogen.

Lithium aluminum hydride (or Calcium Hydride) is suspended in anhydrous diethyl ether (or

diethylene glycol dimethyl ether) in the flask under a nitrogen atmosphere.[13]
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A solution of diphenyldichlorosilane in anhydrous diethyl ether is added dropwise to the

stirred suspension at a controlled temperature (e.g., 0 °C).[13]

After the addition is complete, the reaction mixture is stirred at room temperature or heated

to reflux for several hours to ensure the reaction goes to completion.[13] The reaction

progress can be monitored by thin-layer chromatography (TLC).[3]

The reaction is then carefully quenched by the slow addition of water or a dilute acid solution

under cooling with an ice bath.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with water, dried over anhydrous sodium sulfate,

and the solvent is removed under reduced pressure using a rotary evaporator.

The crude diphenylsilane is then purified by vacuum distillation.[3]

Purification of Diphenylsilane
Purification is critical to remove any unreacted starting materials or byproducts.

Procedure:

The crude diphenylsilane is dissolved in diethyl ether.

The ether solution is washed with a cold, dilute acetic acid solution, followed by washing with

water until the washings are neutral.[3]

The organic layer is dried over anhydrous sodium sulfate.[3]

The diethyl ether is removed by evaporation.

The residual oil is distilled under reduced pressure to yield pure diphenylsilane.[3] It is

important to note that distillation at atmospheric pressure can lead to decomposition.[3]

Chemical Reactivity and Applications
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Diphenylsilane is a versatile reducing agent in organic synthesis. It is particularly useful for the

hydrosilylation of carbonyl compounds, a reaction that can be catalyzed by various transition

metal complexes.[14] This reaction is a key step in the synthesis of alcohols from aldehydes

and ketones.

Furthermore, diphenylsilane is employed in radical chain reactions for the deoxygenation of

alcohols and dehalogenation of bromo and iodo compounds.[3] It also finds application in the

synthesis of silicone polymers, where it acts as a precursor to introduce phenyl groups,

enhancing the thermal stability and mechanical properties of the resulting materials.[1]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and purification of

diphenylsilane.

Synthesis
Workup Purification

Start Materials:
- Diphenyldichlorosilane

- Reducing Agent (e.g., LiAlH₄)
- Anhydrous Solvent

Reaction:
- Inert Atmosphere (N₂)

- Controlled Temperature
- Stirring

1. Add Ph₂SiCl₂ to reducing agent
Quenching:

- Slow addition of H₂O or dilute acid
- Ice Bath

2. After reaction completion Phase Separation:
- Separate organic and aqueous layers

Extraction:
- Extract aqueous layer with solvent

Washing:
- Wash combined organic layers with H₂O

Drying:
- Dry with anhydrous Na₂SO₄

Solvent Removal:
- Rotary Evaporation Vacuum Distillation Pure Diphenylsilane

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of diphenylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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